Cas no 2171736-36-8 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid
• CAS No: 2171736-36-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5999818
• PubChem ID: 165547686
• Update Time: 2025-08-03

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid
• EN300-1518684
• 2171736-36-8
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-3-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(13-14-25(31)30-15-7-8-19(2)26(30)27(32)33)16-29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24,26H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： JRFHAMFHQBXRQI-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CCCN1C(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid

Comprehensive Guide to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid (CAS No. 2171736-36-8)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid (CAS No. 2171736-36-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound features a unique structure combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a methyl-substituted piperidine carboxylic acid backbone, making it valuable in the development of novel therapeutic agents and biochemical applications.

The Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in producing high-purity peptides. Researchers often search for "Fmoc-protected amino acids for peptide synthesis" or "CAS 2171736-36-8 applications" to explore its role in drug discovery and biotechnology. The compound’s stability and compatibility with automated synthesizers make it a preferred choice in modern laboratories.

One of the key advantages of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid is its ability to facilitate the synthesis of complex peptides with minimal side reactions. The Fmoc group can be easily removed under mild basic conditions, preserving the integrity of the peptide chain. This feature is crucial for researchers investigating "peptide-based therapeutics" or "new drug delivery systems," which are trending topics in pharmaceutical sciences.

In addition to its applications in peptide chemistry, this compound is also studied for its potential in medicinal chemistry and bioconjugation. The presence of the methylpiperidine moiety enhances its bioavailability and metabolic stability, making it a candidate for the development of small-molecule drugs. Recent searches for "piperidine derivatives in drug design" highlight the growing interest in such compounds for treating neurological and inflammatory conditions.

The market for Fmoc-protected building blocks like CAS 2171736-36-8 is expanding, driven by advancements in biopharmaceuticals and personalized medicine. Companies specializing in fine chemicals and research reagents are increasingly stocking this compound to meet the demand from academic and industrial laboratories. Queries such as "where to buy CAS 2171736-36-8" or "suppliers of Fmoc amino acid derivatives" reflect its commercial relevance.

From a synthetic perspective, the compound’s structure allows for versatile modifications, enabling researchers to explore structure-activity relationships (SAR) in drug development. Its compatibility with green chemistry principles also aligns with the current focus on sustainable laboratory practices, a topic frequently searched as "eco-friendly peptide synthesis methods."

In summary, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-3-methylpiperidine-2-carboxylic acid (CAS No. 2171736-36-8) is a critical tool in modern chemical and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, making it a compound of high interest in both academic and industrial settings. As the field of biotechnology continues to evolve, the demand for such specialized reagents is expected to grow, further solidifying its importance in scientific advancements.